n-Decylglycine

• CAS No.: 20933-56-6
• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-(decylamino)acetic acid
• InChI: InChI=1S/C12H25NO2/c1-2-3-4-5-6-7-8-9-10-13-11-12(14)15/h13H,2-11H2,1H3,(H,14,15)
• InChI Key: FXHYAXBIUKRLLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCNCC(=O)O

Description

N-Decylglycine is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of decanoyl chloride (5) (2.7 mL, 13 mmol, 1.0 eq) in methylene chloride (20 mL) in an ice/acetone bath was added a mixture of glycine methyl ester hydrochloride (91) (2.0 g, 16 mmol, 1.2 eq) and DIPEA (5.1 mL, 29 mmol, 2.2 eq) in methylene chloride (20 mL) dropwise. The reaction was stirred a further 60 min after complete addition, then washed with 3N hydrochloric acid (50 mL) twice, followed by saturated sodium bicarbonate (50 mL). The organics were dried over magnesium sulfate and the solvents removed under reduced pressure. n-Decylglycine, a compound of formula (96) (3.0 g, 12 mmol, 95%) was obtained, and used in the next step without further purification.